Cas no 1261846-02-9 (Methyl 2-chloro-3,5-difluorobenzoate)

• Product Name: Methyl 2-chloro-3,5-difluorobenzoate
• CAS No: 1261846-02-9
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• CID: 4969260
• Update Time: 2025-05-24

Methyl 2-chloro-3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3,5-difluorobenzoate

• Inchi： 1S/C8H5ClF2O2/c1-13-8(12)5-2-4(10)3-6(11)7(5)9/h2-3H,1H3
• InChI Key： IYDYFGQDDRCRGF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-chloro-3,5-difluorobenzoate

Methyl 2-Chloro-3,5-Difluorobenzoate: A Comprehensive Overview

Methyl 2-chloro-3,5-difluorobenzoate, also known by its CAS number 1261846-02-9, is a versatile organic compound with significant applications in various fields. This compound is a methyl ester derivative of 2-chloro-3,5-difluorobenzoic acid, which belongs to the family of fluorinated aromatic compounds. The presence of chlorine and fluorine substituents on the benzene ring imparts unique chemical properties, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The structure of methyl 2-chloro-3,5-difluorobenzoate is characterized by a benzene ring with three substituents: a chlorine atom at position 2 and two fluorine atoms at positions 3 and 5. The methyl ester group (-COOCH₃) is attached at position 1. This arrangement creates a highly symmetrical molecule with strong electron-withdrawing effects due to the electronegative halogens. Recent studies have highlighted the importance of such electron-withdrawing groups in modulating the reactivity and selectivity of aromatic compounds in various chemical reactions.

One of the most notable applications of methyl 2-chloro-3,5-difluorobenzoate is in the field of pharmaceutical chemistry. Its ability to act as an intermediate in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have utilized this compound as a key building block in the development of novel antiviral agents. The fluorinated aromatic system provides a platform for optimizing drug potency and selectivity, which are critical factors in modern drug design.

In addition to its pharmaceutical applications, methyl 2-chloro-3,5-difluorobenzoate has found significant use in agrochemicals. Its role as an intermediate in the synthesis of herbicides and insecticides has been well-documented. The compound's stability under various environmental conditions makes it an ideal candidate for agricultural applications where durability and efficacy are paramount.

Recent advancements in synthetic chemistry have also expanded the scope of methyl 2-chloro-3,5-difluorobenzoate. Researchers have developed innovative methods for its synthesis, including microwave-assisted reactions and catalytic processes that enhance reaction efficiency and reduce environmental impact. These developments underscore the compound's importance as a versatile building block in organic synthesis.

The physical properties of methyl 2-chloro-3,5-difluorobenzoate are well-characterized. It exists as a crystalline solid at room temperature with a melting point of approximately 78°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and photochemical conditions has been studied extensively, making it suitable for use in various industrial processes.

The environmental impact of methyl 2-chloro-3,5-difluorobenzoate has also been a topic of recent research interest. Studies have shown that the compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring responsible use in industrial applications.

In conclusion, methyl 2-chloro-3,5-difluorobenzoate (CAS No: 1261846-02-9) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with recent advancements in synthetic methods and application development, position it as an essential component in modern chemical research and industry.